Cas no 100-01-6 (4-Nitroaniline)

4-Nitroaniline Properties

Names and Identifiers

• 4-Nitroaniline
• 1-AMINO-4-NITROBENZENE
• 4-NITROBENZENAMINE
• AKOS 92446
• AURORA KA-7786
• P-AMINONITROBENZENE
• PARA NITRO ANILINE
• PNA
• P-NITRANILINE
• P-NITROANILINE
• P-NITROPHENYLAMINE
• +Kitronnilin
• 4-Aminonitrobenzene
• 4-Nitraniline
• 4-nitro-anilin
• 4-nitro-benzenamin
• 4-Nitro-phenylamine
• Aniline, 4-nitro-
• Aniline, p-nitro-
• aniline,p-nitro
• 4-nitro-aniline
• 4-nitro-benzenamine
• 4-NO2-aniline
• Developer P
• Devol Red GG
• red2gbase
• NCI-C60786
• 4-Nitroani
• developerp
• devolredgg
• Red 2G Base
• Benzenamine, 4-nitro-
• para-Nitroaniline
• Azoamine Red ZH
• Nitrazol CF extra
• Fast Red P Salt
• Fast Red P Base
• Fast Red MP Base
• Fast Red GG Base
• Fast Red Salt GG
• Fast Red Base GG
• Diazo Fast Red GG
• Fast Red Salt 2J
• Fast Red 2G Base
• Fast Red Base 2J
• Fast Red 2G Salt
• Azofix Red GG Salt
• 4-Nitroaniline solution
• +Expand

• MDL： MFCD00007858
• InChIKey： TYMLOMAKGOJONV-UHFFFAOYSA-N
• Inchi： 1S/C6H6N2O2/c7-5-1-3-6(4-2-5)8(9)10/h1-4H,7H2
• SMILES： [O-][N+](C1C=CC(=CC=1)N)=O
• BRN： 508690

Computed Properties

• Exact Mass: 138.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 138.042927
• Heavy Atom Count: 10
• Complexity: 124
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.8

Experimental Properties

• LogP: 2.28140
• PSA: 71.84000
• Merck: 6584
• Refractive Index: 1.6465 (estimate)
• Water Partition Coefficient: 0.8 g/L (20 ºC)
• Boiling Point: 260 °C/100 mmHg(lit.)
• Melting Point: 146-149 °C (lit.)
• Flash Point: Fahrenheit: 415.4 ° f < br / > Celsius: 213 ° C < br / >
• Solubility: ethanol: soluble25mg/mL, slightly hazy, yellow to brownish-yellow
• Color/Form: Yellow crystals or powders [1]
• Stability/Shelf Life: Stable. Incompatible with sodium hydroxide, strong oxidizing agents, strong reducing agents. May attack some plastics, rubber and coatings. May decompose explosively in the presence of initiators. Moisture sensitive. May be light and air-sensitive.
• Solubility: Insoluble in water, slightly soluble in benzene, soluble in ethanol, ether, acetone, methanol. [14]
• Sensitiveness: Sensitive to light
• pka: 1(at 25℃)
• Color index: 37035
• Density: 1,437 g/cm3

4-Nitroaniline Security Information

• Symbol: GHS06 GHS08
• RTECS：BY7000000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S28-S36/37-S45-S61-S28A-S16-S1/2-S7
• Packing Group：II
• Packing Group：II
• Risk Phrases：R23/24/25; R33; R52/53
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 1661 6.1/PG 2
• Hazard Statement： H301,H311,H331,H373,H412
• Warning Statement： P261,P273,P280,P301+P310,P311
• Prompt：dangerous
• Storage Condition：Store in cold storage
• PackingGroup：II
• Risk Phrases： 23/24/25-33-52/53
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：8

4-Nitroaniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides